2-Amino-4-(4-methoxyphenyl)-5,7-dioxo-6-(p-tolyl)-4,4a,5,6,7,7a-hexahydrothiopyrano[2,3-c]pyrrole-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-methoxyphenyl)-6-(4-methylphenyl)-5,7-dioxo-4a,7a-dihydro-4H-thiopyrano[2,3-c]pyrrole-3-carbonitrile
• InChI: InChI=1S/C22H19N3O3S/c1-12-3-7-14(8-4-12)25-21(26)18-17(13-5-9-15(28-2)10-6-13)16(11-23)20(24)29-19(18)22(25)27/h3-10,17-19H,24H2,1-2H3
• InChI Key: DGIJRUBUKCMFBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3C(C(=C(SC3C2=O)N)C#N)C4=CC=C(C=C4)OC
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

The compound "2-Amino-4-(4-methoxyphenyl)-5,7-dioxo-6-(p-tolyl)-4,4a,5,6,7,7a-hexahydrothiopyrano[2,3-c]pyrrole-3-carbonitrile" is a complex organic molecule that likely exhibits a range of interesting chemical and physical properties. While the provided papers do not directly discuss this exact compound, they do provide insights into similar compounds which can be used to infer potential characteristics and behaviors of the compound .

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, starting from simple precursors and employing techniques such as the Gewald synthesis or three-component condensation reactions . For example, the synthesis of 2-amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile was achieved using 1-(3-fluoro-4-methoxyphenyl)ethanone, malononitrile, a mild base, and sulfur powder . Similarly, the compound of interest might be synthesized through a multi-step process, potentially involving a base-catalyzed reaction with malononitrile and other specific reagents that introduce the methoxyphenyl and p-tolyl groups.

Molecular Structure Analysis

X-ray crystallography is a common technique used to determine the molecular structure of similar compounds . For instance, the crystal structure of 2-amino-4-(4-hydroxy-3-methoxyphenyl)-7,9-dimethyl-5-oxo-4,5,6,7-tetrahydropyrano[2,3-d]pyrazolo[3,4-b]pyridine-3-carbonitrile was determined from single crystal X-ray diffraction data . The compound of interest may also exhibit a complex crystal structure, with potential hydrogen bonding interactions contributing to its stability.

Chemical Reactions Analysis

The reactivity of similar compounds can be predicted using local reactivity descriptors from quantum chemical calculations . For example, the local reactivity descriptors indicated that C(7) is the most reactive site for nucleophilic attack in a related compound . The compound of interest may also have specific sites that are more reactive, which could be exploited in further chemical transformations.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been studied using various spectroscopic techniques and quantum chemical calculations . For example, the nonlinear optical behavior of a related compound was revealed through the calculation of its electric dipole moment, polarizability, and first static hyperpolarizability values . The compound of interest might also exhibit unique optical properties, which could be of interest for materials science applications. Additionally, the thermodynamic properties of similar compounds have been calculated at different temperatures, providing insights into their stability and reactivity under various conditions .

Scientific Research Applications

Catalytic Applications

Nano-catalysts based on similar pyrano[2,3-d]pyrimidine derivatives have been synthesized for facilitating the one-pot synthesis of complex molecules, demonstrating the role of these compounds in enhancing the efficiency of chemical reactions. Nano-Ni-4MSP2, a new Schiff base complex, has shown effectiveness as a catalyst in synthesizing 1-(α-Aminoalkyl)-2-Naphthols, highlighting the potential of related compounds in catalysis (Goudarziafshar, Moosavi-Zare, & Khazael, 2021).

Structural Analysis

Structural analysis of similar compounds, such as 2-amino-4-(4-hydroxy-3-methoxyphenyl)-7,9-dimethyl-5-oxo-4,5,6,7-tetrahydropyrano[2,3-d]pyrazolo[3,4-b]pyridine-3-carbonitrile, through X-ray crystallography, reveals the intricate molecular arrangements and potential for forming stable crystal structures. Such studies are vital for understanding the physical and chemical properties of these compounds, which can be applied in materials science and drug design (Ganapathy, Jayarajan, Vasuki, & Sanmargam, 2015).

Antimicrobial Activity

Research on pyrano[2,3-d]pyrimidine derivatives and their Schiff bases has shown significant antimicrobial activities. These studies provide a foundation for the development of new antimicrobial agents, showcasing the potential of 2-Amino-4-(4-methoxyphenyl)-5,7-dioxo-6-(p-tolyl)-4,4a,5,6,7,7a-hexahydrothiopyrano[2,3-c]pyrrole-3-carbonitrile and related compounds in pharmaceutical applications (Puthran et al., 2019).

Corrosion Inhibition

Compounds with similar structures have been investigated for their corrosion inhibition properties, particularly for protecting metals in aggressive environments. Such studies reveal the potential application of these compounds in industrial processes and materials preservation, ensuring the longevity and durability of metal components (Yadav, Gope, Kumari, & Yadav, 2016).